1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid

• Molecular Formula: C13H13NO5
• Molecular Weight: 263.25 g/mol
• IUPAC Name: 1-[(4-carboxyphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H13NO5/c15-11-5-10(13(18)19)7-14(11)6-8-1-3-9(4-2-8)12(16)17/h1-4,10H,5-7H2,(H,16,17)(H,18,19)
• InChI Key: YRWBEYHBSUXSJU-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)C(=O)O)C(=O)O

Description

1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid, also known as CBOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biochemical research.

Mechanism of Action

1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid functions as a competitive inhibitor of carboxypeptidase A, a zinc-dependent enzyme that catalyzes the hydrolysis of peptide bonds at the C-terminal end of proteins. By binding to the active site of the enzyme, this compound prevents the substrate from binding and inhibits the enzymatic activity.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of carboxypeptidase A activity, the modulation of thrombin activity, and the regulation of blood pressure. Additionally, this compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid is its ability to selectively inhibit carboxypeptidase A activity, which makes it a valuable tool for studying the role of this enzyme in various biological processes. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving 1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid, including the development of more efficient synthesis methods, the exploration of its potential as a therapeutic agent for various diseases, and the investigation of its interactions with other enzymes and proteins. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound, as well as its potential limitations and drawbacks.

Synthesis Methods

1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid can be synthesized through a multi-step process involving the reaction of 4-carboxybenzylamine with ethyl acetoacetate, followed by cyclization and subsequent hydrolysis. The resulting product is a white crystalline solid with a melting point of 208-210°C.

Scientific Research Applications

1-(4-Carboxybenzyl)-5-oxopyrrolidine-3-carboxylic acid has been used extensively in scientific research as a tool to study the mechanism of action and physiological effects of various enzymes and proteins. It has been shown to interact with a number of enzymes, including carboxypeptidase A, thrombin, and trypsin, among others.